Cas no 1805429-72-4 (5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol)
5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol
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- Inchi: 1S/C9H8F2N2O/c1-5-7(4-14)13-3-6(2-12)8(5)9(10)11/h3,9,14H,4H2,1H3
- InChI Key: DRDXBTQFYPDRTO-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CN=C(CO)C=1C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 0.7
- Topological Polar Surface Area: 56.9
5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041343-1g |
5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol |
1805429-72-4 | 97% | 1g |
$1,460.20 | 2022-04-01 |
5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol
5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1805429-72-4): An Overview of a Promising Compound in Medicinal Chemistry
5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1805429-72-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The structure of 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol is characterized by a pyridine ring substituted with a cyano group at the 5-position, a difluoromethyl group at the 4-position, and a methyl group at the 3-position. The 2-position is occupied by a methanol group, which adds to the compound's polarity and solubility. These structural features contribute to its stability and bioavailability, making it an attractive candidate for drug development.
Recent research has focused on the pharmacological properties of 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.
In the context of cancer research, 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol has shown promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies suggest that it may act by inducing apoptosis and cell cycle arrest, thereby preventing tumor growth. These findings have sparked interest in its potential as an anti-cancer agent, particularly in combination with other therapeutic modalities.
Moreover, the compound's neuroprotective properties have been investigated in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies indicate that 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol can reduce neuronal damage and improve cognitive function by modulating key signaling pathways involved in neuroinflammation and oxidative stress.
The synthesis of 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol involves several well-established chemical reactions, including nucleophilic substitution and condensation steps. The availability of efficient synthetic routes has facilitated its production on a larger scale, making it more accessible for preclinical and clinical studies.
In terms of pharmacokinetics, 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol has shown favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics are crucial for its potential use as an orally administered drug. However, further studies are needed to fully understand its metabolism and potential interactions with other drugs.
The safety profile of 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol is currently under investigation. Preclinical toxicology studies have not reported any significant adverse effects at therapeutic doses. Nevertheless, comprehensive safety assessments are essential before advancing to clinical trials.
Overall, 5-Cyano-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1805429-72-4) represents a promising compound with diverse therapeutic potentials. Its unique structure and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry.
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